Cas no 93805-04-0 (2-[[(2-methyl-5-nitrophenyl)sulphonyl]amino]benzoic acid)

• Product name: 2-[[(2-methyl-5-nitrophenyl)sulphonyl]amino]benzoic acid
• CAS No: 93805-04-0
• MF: C₁₄H₁₂N₂O₆S
• MW: 336.319882392883
• CID: 1000154
• PubChem ID: 2945737

2-[[(2-methyl-5-nitrophenyl)sulphonyl]amino]benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[[(2-methyl-5-nitrophenyl)sulphonyl]amino]benzoic acid
• 2-[(2-methyl-5-nitrophenyl)sulfonylamino]benzoic acid
• 2-(2-Methyl-5-nitro-benzenesulfonylamino)-benzoic acid
• AKOS000114748
• EINECS 298-484-3
• NS00039639
• 93805-04-0
• Z45511834
• 2-[[(2-METHYL-5-NITROPHENYL)SULFONYL]AMINO]BENZOIC ACID
• 2-(2-methyl-5-nitrobenzenesulfonamido)benzoicacid
• SR-01000268481
• EN300-00419
• DTXSID60239697
• 2-(2-methyl-5-nitrobenzenesulfonamido)benzoic acid
• SR-01000268481-1
• 2-(((2-Methyl-5-nitrophenyl)sulphonyl)amino)benzoic acid
• CS-0218230
• HTZHIPSYUAFAFE-UHFFFAOYSA-N
• G37112

• Inchi： InChI=1S/C14H12N2O6S/c1-9-6-7-10(16(19)20)8-13(9)23(21,22)15-12-5-3-2-4-11(12)14(17)18/h2-8,15H,1H3,(H,17,18)
• InChI Key： HTZHIPSYUAFAFE-UHFFFAOYSA-N
• SMILES： CC1=C(C=C(C=C1)[N+](=O)[O-])S(=O)(=O)NC2=CC=CC=C2C(=O)O

Computed Properties

• Exact Mass: 336.041607
• Monoisotopic Mass: 336.041607
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138
• XLogP3: 2.7

Experimental Properties

• Density: 1.534
• Boiling Point: 567.7°C at 760 mmHg
• Flash Point: 297.2°C
• Refractive Index: 1.659

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides